methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate

• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-methylsulfanylpyrazole-4-carboxylate
• InChI: InChI=1S/C14H14N4O2S2/c1-7-5-4-6-8-10(7)16-14(22-8)18-11(15)9(13(19)20-2)12(17-18)21-3/h4-6H,15H2,1-3H3
• InChI Key: ZOUYVLQDLDEJMS-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)SC(=N2)N3C(=C(C(=N3)SC)C(=O)OC)N

Description

Methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate is a compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a pyrazole ring, a benzothiazole ring, and a methylsulfanyl group.

Mechanism of Action

The mechanism of action of methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate is not fully understood. However, studies have shown that the compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways.
Biochemical and Physiological Effects
Studies have shown that methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate exhibits potent anti-inflammatory and anti-cancer activities. The compound has been shown to inhibit the production of inflammatory cytokines and chemokines, as well as the activity of certain enzymes and signaling pathways involved in cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate in lab experiments is its potent anti-inflammatory and anti-cancer activities. However, one of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the study of methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate. One potential direction is to further investigate its mechanism of action to optimize its use in various applications. Another direction is to explore its potential applications in other fields, such as agriculture and materials science. Additionally, further studies are needed to evaluate its safety and efficacy in vivo.

Synthesis Methods

The synthesis of methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate can be achieved through a multistep process that involves the condensation of various starting materials. One of the most commonly used methods involves the reaction of 4-methyl-2-aminobenzenethiol with ethyl 2-bromoacetate to form 5-ethoxycarbonyl-1-(4-methyl-2-thiazolyl)pyrazole-4-carboxylic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate.

Scientific Research Applications

Methyl 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate has been studied for its potential applications in various fields. One of the most promising areas of research is in the development of new drugs. The compound has been shown to exhibit potent anti-inflammatory and anti-cancer activities, making it a potential candidate for the treatment of various diseases.